Abstract Developing high-performance electrocatalysts using simple and controllable methods is of interest to reduce the cost of polymer electrolyte membrane fuel cells. In this study, platinum is alloyed with nickel and supported on carbon (Pt–Ni/C) via an ultrasound-assisted route. The crystallite and particle sizes of the obtained nanoparticles were smaller than the commercial carbon-supported Pt nanoparticles. The sonochemically synthesized Pt–Ni/C nanoparticles exhibited superior electrocatalytic properties than the commercial Pt/C nanoparticles in the fuel cell operation. Electrochemical measurements performed with Pt–Ni/C electrocatalyst displayed excellent oxygen reduction and higher electrochemical active surface area (EASA). Optimum fuel cell performance based on peak power density using Pt–Ni/C electrocatalyst was observed as 0.28 W/cm2 at 0.39 V.

Abstract As an important part of laboratory-on-a-chip (LOC) and micro-total analysis system (μTAS), micromixers are widely used in the fields of biological analysis and chemical synthesis. Most of them are used for the pretreatment of the detection and analysis system to realize the full mixing between the sample and the target to improve the accuracy of the inspection system. A new type of 3D-SAR micromixer with cross-channel structures was put forward after the systemic simulation by using CFD software. The mixing performance and mechanism of 3D-SAR micromixer with/without cross-mixing channel has been investigated with different Reynolds numbers (Re). The results show that the 3D-SAR micromixer with or without cross-mixing channel structures are of excellent mixing performance when the Re was high (Re > 50), and the mixing index is close to 1. While the concentration stratification of the two fluids in the cross-mixing channel (CMC) 3D-SAR micromixer is obviously better than that of no-cross-mixing channel (NCMC) 3D-SAR micromixer when Re is low (Re < 10). It is because the two fluids in the cross-mixing channel rotate counterclockwise at the mixing unit, which induces a vortex and increases the contact area between the two fluids. The mixing performance is greatly improved, and the mixing index at the outlet is more than 0.9. Meanwhile, in order to optimize the higher pressure drop of the CMC micromixer, a new 3D-SAR micromixer with the unbalanced-cross-mixing channel (UCMC) is proposed based on the CMC structure. This channel structure can meet the requirements of high mixing index and low-pressure drop at the same time, which is helpful to design and manufacture of new type micromixer.

Abstract Taylor finger is characterized by a single elongated air bubble that grows upward during the drainage of liquid from closed top vertical tubes. The characteristic of the Taylor finger is similar to the Taylor bubble commonly observed in gas–liquid two-phase flow. During the upward growth of the Taylor finger, liquid from the tube drains as a thin film around it. The exact prediction of film thickness is important in several engineering designs and process calculations such as the design of contacting devices, two-phase flow through porous media, boiling in tubes, and monolith reactors. The present study proposes an experimental technique to estimate the thickness of the draining liquid film. Based on experiments an empirical model has been proposed for non-dimensional film thickness in the inviscid region. The proposed model agrees well with the experimental data and equation proposed in published literatures (Davies, R. M., and G. Taylor. 1950. “The Mechanics of Large Bubbles Rising Through Extended Liquids and Through Liquids in Tubes.” Proceedings of the Royal Society A: Mathematical, Physical and Engineering Sciences 200, 375–90; Dukler, A. E., and J. Fabre. 1994. “Gas-Liquid Slug Flow.” Multiphase Science and Technology 8: 1–4; Fabre, J., and A. Liné. 1992. “Modeling of Two-Phase Slug Flow.” Annual Review of Fluid Mechanics 24: 21–46).

Abstract The motion behavior of bubbles in a riser tube is studied in order to analyze the bubble evolution characteristics. Gas distribution and bubble movement in risers and vacuum chambers have important effects on liquid steel flow, mixing and refining process. It is found that the initial diameter of argon bubbles in the riser tube decreased with decreasing vacuum degree. The diameter of argon bubbles in the riser tube increased with increasing gas flow rate. The bubbles could be divided into the single bubble rising zone and the bubble breaking coalescence zone in the rising tube. After the bubbles were blown in, they changed from regular spherical shapes to flat shapes in the single bubble rising zone, and then broke apart into small bubbles in the bubble breaking coalescence zone. Variations in the gas flow rate and vacuum degree had significant effects on the regional distribution of bubble motion and bubble residence time. The critical height of the single bubble rising zone and the bubble breaking coalescence zone were stable when the bubble travel distance was greater than 280 mm.

Abstract To study the affinity of 3A aluminosilicate adsorbents to prevent oligomerization of olefin molecules and forming green oil, physical and chemical properties of 3A molecular sieves are measured by using characterization techniques such as temperature-programmed desorption (TPD), nitrogen (N2) and water adsorptions, X-ray diffraction (XRD), X-ray fluorescence (XRF), crushing strength, and carbon dioxide (CO2) adsorption. Moreover, coke formation affinities of the understudy adsorbents are evaluated in a bench-scale system using 1-butene and 1,3-butadiene at temperatures of 220 and 260 °C, and outcomes are validated against the actual data gathered from an industrial scale olefin dehydration plant. Results confirm that the type of binder and the amount of ion exchange affect the performance of a 3A molecular sieve nominated for dehydrating olefinic streams. The binder with the least amount of acidity is preferred, and at least 35% of Na ions of the 4A zeolite should be exchanged with K ions to make it applicable for synthesizing an appropriate 3A molecular sieve. Furthermore, to control the oligomerization and inhibit green oil formation, the CO2 adsorption and acidity of Trisiv shape molecular sieves with the sizes of 1/4 inch should be less than 0.5 wt % and 1.7 mmol NH3/g, respectively. For extrudate shape with the sizes of 1/16 inch CO2 adsorption and acidity should be less than 0.2 wt % and 2.2 mmol NH3/g, respectively.

Nickel on alumina support offers opportunity for gasification of biomass for hydrogen production. In a recent contribution from our research team, (González Castañeda, D. G., et al. 2019) showed that cerium or lanthanum co-impregnation at 2 wt% with nickel may have a favorable effect for biomass catalytic gasification. However, and given an observed influence of lanthanum on the formation of small Ni crystallite sizes, five Ni/γ-Al 2 O 3 based fluidizable La promoted catalysts were studied. Nickel-alumina catalysts promotion was effected varying La in the 0.5 and 1.0 wt% range. Once impregnation precursors loaded, they were reduced at 480 °C via an activation step. Catalysts were characterized using BET, XRD, AA, TPR, TPD, H 2 -chemisorption, TEM-EDX and FTIR. Catalyst performance was established in a fluidized CREC Riser Simulator, using: a) glucose as surrogate biomass, b) 600 °C, c) steam/biomass (S/B) ratio of 1, d) catalyst /biomass (C/B) ratio of 3.2 and e) 20 s reaction time. Data obtained was analyzed using an ANOVA statistical data analysis package with the 5 wt% Ni and 0.5–1 wt% La and Ce on γ-Al 2 O 3 catalysts, prepared using a pH of 1 of impregnating solution were the best yielding 0.53–0.56 hydrogen molar fractions. These catalysts also gave a 39% reduced coke, and this while compared with the coke formed on the 2% Ce – 5 wt%Ni/γ-Al 2 O 3 (González Castañeda, D. G., et al. 2019). This promising performance was assigned to the dominant NH 3 -TPD medium acidity, the high catalyst specific surface (∼140 m 2 /g), and the good 9% metal dispersion with 9–10 nm nickel crystallites.

Article In honour of Dr. Orlando M. Alfano: researcher, engineer, and academic was published on January 1, 2022 in the journal International Journal of Chemical Reactor Engineering (volume 20, issue 1).

Abstract The important parameters characterizing microwave pyrolysis kinetics, namely the activation energy (E a) and the rate constant pre-exponential factor (A), were investigated for oil palm shell mixed with activated carbon and palm oil fuel ash as microwave absorbers, using simple lab-scale equipment. These parameters were estimated for the Kissinger model. The estimates for E a ranged within 31.55–58.04 kJ mol−1 and for A within 6.40E0–6.84E+1 s−1, in good agreement with prior studies that employed standard techniques: Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC). The E a and A were used with the Arrhenius reaction rate equation, solved by the 4th order Runge-Kutta method. The statistical parameters coefficient of determination (R 2) and root mean square error (RMSE) were used to verify the good fit of simulation to the experimental results. The best fit had R 2 = 0.900 and RMSE = 4.438, respectively, for MW pyrolysis at power 440 W for OPS with AC as MW absorber.

As an industry with high energy consumption and high emission, the iron and steel industry not only drives the economic development, but also brings serious environmental pollution problems. In order to achieve green and low-carbon steel manufacturing, reducing CO 2 emissions in the blast furnace ironmaking process has become the current mainstream, of which the accurate judgment of the blast furnace status is a key to achieve it. Firstly, combining theory with production experience, this research established 6 evaluation systems of the blast furnace and extracted 22 evaluation parameters from them through mathematical statistics. After completing the data preprocessing with the help of Python, the potential elements in the initial variables were excavated and a comprehensive evaluation model of the blast furnace status was developed by Factor Analysis. Based on this, the status of the blast furnace were divided into four degrees, i.e. good, normal, poor and warning and the rationality was verified by comparison to the production logs. By means of comparing the law of data distribution under different furnace status, the optimal range of operation parameters was summarized. This study is expected to provide guidance for realizing energy conservation and consumption reduction of the blast furnace.

Abstract The industrial wastewater treatment is carried out in an external loop airlift reactor (EL-ALR) and sectionalized EL-ALR. The airflow rate is optimized in EL-ALR and sectionalized EL-ALR for better degradation of wastewater. The 74% degradation is obtained in sectionalized EL-ALR as compared to EL-ALR for continuous aeration up to 32 h. For higher superficial gas velocity (U G ) percentage degradation is decreased due to shear stress on microorganisms. The extent of degradation is obtained 77 and 80% for the effect of hydrogen peroxide (H2O2) and combination of H2O2 and Fenton reagent in an EL-ALR. The computational fluid dynamic (CFD) simulation validated with experimental results of gas hold-up and liquid circulation velocity compared in EL-ALR sectionalized EL-ALR over a broad range of superficial gas velocity 0.0024 ≤ U G  ≤ 0.016 m/s. The comparison of CFD and experimental values of gas hold-up and liquid circulation velocity are in good agreement.